Cas no 18715-02-1 (1,2-dioxin, 3,6-dihydro-)
1,2-dioxin, 3,6-dihydro- structure
Product Name:1,2-dioxin, 3,6-dihydro-
1,2-dioxin, 3,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dioxin, 3,6-dihydro-
- 3,6-dihydro-1,2-dioxine
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- Inchi: 1S/C4H6O2/c1-2-4-6-5-3-1/h1-2H,3-4H2
- InChI Key: JHUUPUMBZGWODW-UHFFFAOYSA-N
- SMILES: O1CC=CCO1
Computed Properties
- Exact Mass: 86.03678
- Monoisotopic Mass: 86.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 50.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,2-dioxin, 3,6-dihydro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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